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Compound of Interest

4-(Chloromethyl)-1-
Compound Name:

methylpiperidine
CAS No.: 52694-51-6
Cat. No.: B1628392

Get Quote

\ J

CAS Number: 52694-51-6 (Free Base) | Primary Application: Pharmacophore Installation &
Solubilizing Linker[1]

Part 1: Executive Technical Summary[2]

4-(Chloromethyl)-1-methylpiperidine is a specialized electrophilic building block used
extensively in medicinal chemistry to install the (1-methylpiperidin-4-yl)methyl motif.[1] This
moiety acts as a "solubilizing tail," introducing a basic center (pKa ~9-10) that enhances
aqueous solubility and pharmacokinetic profiles of lipophilic drug candidates, particularly in
GPCR (e.g., antihistamines, antipsychotics) and kinase inhibitor research.[1][2]

I\ Critical Identity Warning

Researchers often confuse this compound with its structural isomer.[2] Verify your target before
procurement:
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Feature Target Molecule Common Confusion
4-(Chloromethyl)-1- o
Name o 4-Chloro-1-methylpiperidine
methylpiperidine
Cl is on a methyl group Cl is directly on the piperidine
Structure ) )
attached to the ring ring
CAS (Free Base) 52694-51-6 5570-77-4

Reactivity

Primary Alkyl Chloride ( Secondary Alkyl Chloride

Reactive) (Sterically hindered)

Part 2: Chemical Identity & Physical Properties[2][4]

Identification Data

Property

Value

IUPAC Name

4-(Chloromethyl)-1-methylpiperidine

CAS (Free Base)

52694-51-6

CAS (HCI Salt)

1182284-45-2 (and others depending on

stoichiometry)

Molecular Formula

Molecular Weight 147.65 g/mol
SMILES CN1Ccc(ccicel

Colorless to light yellow oil (Free Base); White
Appearance

solid (HCI salt)

Stability & Handling Insight (The "Self-Alkylation" Risk)

Expert Insight: As a free base, this molecule contains both a nucleophilic tertiary amine and an

electrophilic primary alkyl chloride.[1][2] It is prone to intermolecular self-alkylation

(quaternization), leading to polymerization upon prolonged storage at room temperature.[1][2]
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e Protocol: Always store the free base at -20°C or generate it in situ from the stable
Hydrochloride salt immediately before use.

Part 3: Synthesis & Production Protocols

The synthesis typically proceeds via the reduction of an ester precursor followed by
chlorination.[2] The following workflow ensures high purity by avoiding the isolation of the
unstable free base intermediate where possible.

Reaction Pathway Diagram

LiAlH4 / THF SOCI2 / DCM

Ethyl 1-methylpiperidine-4-carboxylate (Reduction) _ [ @-Methylpiperidin-4-yl)methanol (Chlorination) _ | 4-(Chloromethyl)-1-methylpiperidine
(Precursor) = (Intermediate) = (Target Electrophile)

Click to download full resolution via product page
Figure 1: Synthetic route from commercial ester precursors.[1][2]

Detailed Protocol: Chlorination of (1-Methylpiperidin-4-
yl)methanol

Reagents:
e (1-Methylpiperidin-4-yl)methanol (1.0 eq)[1]
e Thionyl Chloride (

) (1.5 eq)[1][2]

e Dichloromethane (DCM) (Solvent)[1][2]
Step-by-Step Methodology:

o Preparation: Dissolve (1-methylpiperidin-4-yl)methanol in anhydrous DCM under an inert
atmosphere (

or Ar). Cool the solution to 0°C.
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o Addition: Add

dropwise over 30 minutes. The exotherm must be controlled to prevent decomposition.[2]

o Reflux: Allow the mixture to warm to room temperature, then reflux for 2—4 hours. Monitor
consumption of the alcohol via TLC (MeOH/DCM) or LC-MS.[1][2]

e Workup (Crucial):
o Evaporate the solvent and excess

under reduced pressure.[2]

o Result: The residue is the Hydrochloride Salt.[2]
o Purification: Recrystallize from Ethanol/Ether to obtain a stable white solid.[2]
o Free Base Generation (If required): Partition the salt between DCM and saturated aqueous

. Dry the organic layer (

) and concentrate immediately before the next coupling step.[2]

Part 4: Applications in Drug Discovery[2]

This building block is primarily used to append the piperidine ring to a core scaffold via
nucleophilic substitution.[2]

Synthesis of ROS1 Kinase Inhibitors

In the development of next-generation kinase inhibitors (e.g., analogs of Crizotinib), the 4-
(chloromethyl)-1-methylpiperidine moiety is used to alkylate pyrazole or indazole cores.[1]

» Role: The piperidine nitrogen forms a salt bridge with residues in the solvent-exposed region
of the kinase ATP pocket, improving potency and solubility.[2]

Synthesis of Analgesics (e.g., N-Methylhomoanpirtoline)

It is used to alkylate sulfur or nitrogen nucleophiles in the synthesis of serotonin receptor
ligands.[1][2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.mdpi.com/1424-8247/19/2/229
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.benchchem.com/product/b1628392/docs?utm_src=pdf-body#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.benchchem.com/product/b1628392/docs?utm_src=pdf-body#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.mdpi.com/1424-8247/19/2/229
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.mdpi.com/1424-8247/19/2/229
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

¢ Mechanism:

displacement of the chloride by a thiolate or amine.[2]

Reactivity & Mechanism Diagram

G-(ChIoromethyl)—1-methy|piperidin9

Primary Cl Displacement Intermolecular Reaction

Reaction Pathways

I
|
1
I
I
Nucleophilic Attack (Sn2) Self- Alkylatlon (Risk) |
(Amines, Thiols, Phenols) (Polymerization) |
I

Drug Conjugate Quaternary Ammonium Polymer
(Stable) (Impurity)

Click to download full resolution via product page

Figure 2: Reactivity profile showing the desired Sn2 pathway and the competing self-alkylation
risk.[1]

Part 5: Safety & Regulatory Information
o Hazard Class: Corrosive, Skin Irritant.[2]
e GHS Signal: DANGER.[2][3]

o Vesicant Warning: While not a nitrogen mustard (which requires a beta-chloroethyl group),
alkyl chlorides of this nature are potent alkylating agents.[2] They can cause severe skin
burns and eye damage.[2]

e Handling: Use double nitrile gloves and work exclusively in a fume hood. Neutralize
glassware with 10% NaOH to destroy residual alkylating agent before washing.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Monograph: 4-(Chloromethyl)-1-
methylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1628392/docs#technical-monograph-4-chloromethyl-
1-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://hoffmanchemicals.com/de/collections/heterocyclic-building-blocks?page=1116
http://pikka.uochb.cas.cz/64/2/0363/
http://pikka.uochb.cas.cz/64/2/0363/
https://www.benchchem.com/product/b1628392/docs#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.benchchem.com/product/b1628392/docs#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.benchchem.com/product/b1628392/docs#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.benchchem.com/product/b1628392/docs#technical-monograph-4-chloromethyl-1-methylpiperidine
https://www.benchchem.com/product/b1628392?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

